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Compound of Interest

Compound Name: Fmoc-N-PEG36-acid

Cat. No.: B8006581 Get Quote

Essential Safety and Handling Guide for Fmoc-
N-PEG36-acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-N-PEG36-acid. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound, thereby fostering a

secure and compliant laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name Fmoc-N-amido-PEG36-acid

CAS Number 756526-01-9[1]

Molecular Formula C90H161NO40[1][2]

Molecular Weight 1897.22 g/mol [1][3]

Appearance White solid[4]

Storage Temperature -20°C[2][3][5]
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When handling Fmoc-N-PEG36-acid, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. While one safety data sheet for a

similar compound suggests it may not be classified as hazardous, the chemical, physical, and

toxicological properties of Fmoc-N-PEG36-acid have not been thoroughly investigated.[6]

Therefore, a cautious approach is warranted.

Recommended PPE:

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn. Inspect gloves

for integrity before use and

change them frequently,

especially after direct contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards to protect against

dust and potential splashes.[7]

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

street clothes and skin from

contamination.

Respiratory Protection Use in a well-ventilated area

Handle the solid compound in

a chemical fume hood to

prevent inhalation of any dust.

[8] If significant dust is

generated, a NIOSH-approved

respirator may be necessary.

[9]
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Engineering Controls: Use of a chemical fume hood or other ventilated enclosure is

recommended when handling the solid powder to minimize inhalation exposure.[6][8]

Hygroscopic Nature: PEGylated compounds are often hygroscopic.[3] The container should

be allowed to warm to room temperature before opening to prevent moisture condensation.

[3] Minimize exposure to air and handle in a dry environment if possible.

Spill Management: In case of a spill, avoid generating dust.[10] Carefully sweep up the solid

material, place it in a designated and labeled waste container, and clean the area with a wet

cloth or paper towel.

Storage:

Temperature: Store the compound at -20°C as recommended by suppliers.[2][3][5]

Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.[10]

Incompatibilities: Store away from strong oxidizing agents.[6]

Disposal Plan
The disposal of Fmoc-N-PEG36-acid and associated waste must be conducted in accordance

with institutional and local regulations. Treat all waste as hazardous unless otherwise specified

by your institution's Environmental Health and Safety (EHS) department.[8]

Waste Segregation and Disposal Procedures:
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Waste Stream Description Disposal Procedure

Unused/Expired Solid Solid Fmoc-N-PEG36-acid.

Place in a clearly labeled,

sealed, and chemically

compatible container.[8]

Dispose of as hazardous

chemical waste through your

institution's EHS program.

Contaminated Labware

Gloves, pipette tips, weighing

paper, etc., that have come

into contact with the

compound.

Collect in a designated,

labeled hazardous waste

container.[8][11] Dispose of

through your institution's

hazardous waste program.

Solvent Waste

Solvents used to dissolve or

react with Fmoc-N-PEG36-acid

(e.g., DMF, DCM).

Collect in separate, clearly

labeled containers for

halogenated and non-

halogenated waste.[11] Do not

mix different solvent waste

streams.[11]

Aqueous Waste
Aqueous solutions containing

the compound.

Collect in a labeled hazardous

waste container. Do not

dispose of down the drain.[8]

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard workflow for handling Fmoc-N-PEG36-acid from

receipt to disposal.
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Caption: Workflow for safe handling and disposal of Fmoc-N-PEG36-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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